4-[(2-methylpropanoyl)amino]-N-{5-[(phenylsulfanyl)methyl]-1,3,4-thiadiazol-2-yl}benzamide

• Molecular Formula: C20H20N4O2S2
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 4-(2-methylpropanoylamino)-N-[5-(phenylsulfanylmethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N4O2S2/c1-13(2)18(25)21-15-10-8-14(9-11-15)19(26)22-20-24-23-17(28-20)12-27-16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3,(H,21,25)(H,22,24,26)
• InChI Key: WVNVCYHQZWELDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CSC3=CC=CC=C3

Description

4-(2-METHYLPROPANAMIDO)-N-{5-[(PHENYLSULFANYL)METHYL]-1,3,4-THIADIAZOL-2-YL}BENZAMIDE is a complex organic compound characterized by its unique structure, which includes a thiadiazole ring, a phenylsulfanyl group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-METHYLPROPANAMIDO)-N-{5-[(PHENYLSULFANYL)METHYL]-1,3,4-THIADIAZOL-2-YL}BENZAMIDE typically involves multiple steps, including the formation of the thiadiazole ring and the subsequent attachment of the phenylsulfanyl and benzamide groups. Common reagents used in these reactions include sulfur-containing compounds, amines, and various catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated